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Compound of Interest

Compound Name: Hexadecylbenzene

Cat. No.: B072025

An In-depth Technical Guide to the Health and Safety of Hexadecylbenzene

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive overview of the health and safety considerations for
Hexadecylbenzene (CAS No. 1459-09-2). This guide moves beyond a standard Safety Data
Sheet (SDS) to offer a deeper understanding of the causality behind safety protocols, ensuring
a self-validating system of laboratory best practices.

Chemical Identification and Core Properties

Hexadecylbenzene, also known as Cetylbenzene or 1-Phenylhexadecane, is an alkylbenzene
characterized by a long C16 alkyl chain attached to a benzene ring.[1][2][3] Its primary use is in
laboratory settings for research and development purposes.[4] Understanding its physical and
chemical properties is foundational to its safe handling.

Table 1: Physicochemical Properties of Hexadecylbenzene
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Property Value Source
CAS Number 1459-09-2 [1][2][5][6]
Molecular Formula C22H38 [1][2][5][6]
Molecular Weight 302.54 g/mol [11[2][5]
White to light yellow low
Appearance melting solid; powder to lump [1][5]
to clear liquid.[1][5]
Melting Point 27 °C (80.6 °F) [11[51[7]
Boiling Point 385 °C (725 °F) [1107]
Flash Point > 112 °C (> 233.6 °F) [8]
Density 0.8558 g/cm? at 20 °C [1]

Vapor Pressure

3.56e-06 mmHg at 25°C

[1]

Hazard Identification and Toxicological Profile

While comprehensive toxicological data for Hexadecylbenzene is not fully available, the

primary hazards are associated with irritation.[8] It is crucial to note that the toxicological

properties have not been fully investigated, which necessitates a cautious approach.[8]

Eye Contact: May cause eye irritation.[8]
Skin Contact: May cause skin irritation.[8]
Inhalation: May cause respiratory tract irritation.[8]

Ingestion: May cause irritation of the digestive tract.[8]

There is no chronic toxicity information available, and Hexadecylbenzene is not listed as a

carcinogen by ACGIH, IARC, NTP, or under California Proposition 65.[8] No specific target

organs have been identified.[8]

First-Aid Measures: A Step-by-Step Protocol
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Immediate and appropriate first aid is critical to mitigate potential harm from exposure. Facilities
must be equipped with an eyewash station and a safety shower.[8] The following decision tree
outlines the necessary steps.
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Caption: First-Aid Decision Tree for Hexadecylbenzene Exposure.
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Note to Physician: Treat symptomatically and supportively.[8]

Fire-Fighting and Accidental Release Protocols
Fire-Fighting Measures

Hexadecylbenzene has a high flash point, making it not highly flammable. However, in the
event of a fire, standard procedures should be followed.

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[4][8] The agent most appropriate to extinguish the surrounding fire should be used.[8]

e Specific Hazards: During a fire, irritating and highly toxic gases may be generated through
thermal decomposition or combustion.[8] Runoff from fire control may cause pollution.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[8]

Accidental Release Measures

A systematic approach is required to manage spills safely and effectively.

Protocol for Accidental Release:

e Ensure Ventilation: Immediately provide adequate ventilation to the area.

o Evacuate Personnel: Keep unnecessary personnel away from the spill area.

e Don Personal Protective Equipment (PPE): Use proper PPE as detailed in Section 5.

o Containment: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the
chemical enter drains.[4]

e Cleanup:

o For solid material, vacuum or sweep up and place it into a suitable, closed disposal
container.[4][8]

o Avoid generating dusty conditions.[8]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://pim-resources.coleparmer.com/sds/02151.pdf
https://www.benchchem.com/product/b072025?utm_src=pdf-body
https://www.chemicalbook.com/msds/hexadecylbenzene.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://www.chemicalbook.com/msds/hexadecylbenzene.pdf
https://www.chemicalbook.com/msds/hexadecylbenzene.pdf
https://www.chemicalbook.com/msds/hexadecylbenzene.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://pim-resources.coleparmer.com/sds/02151.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Disposal: Dispose of the waste material in accordance with local, regional, and national
regulations.

The following workflow illustrates the logical steps for responding to a spill.
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Caption: Workflow for Managing an Accidental Spill of Hexadecylbenzene.
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Handling, Storage, and Personal Protection
Safe Handling Practices

The key to preventing exposure is to minimize direct contact and the generation of aerosols or
dust.

Wash hands thoroughly after handling.[8]

Use with adequate ventilation to keep airborne concentrations low.[8]

Minimize dust generation and accumulation.[8]

Avoid contact with eyes, skin, and clothing.[8]

Avoid ingestion and inhalation.[8]

Keep the container tightly closed when not in use.[8]

Storage Requirements

Proper storage is essential for maintaining chemical integrity and safety.
o Store in a tightly closed container.[8]
o Store in a cool, dry, well-ventilated area.[8]

o Keep away from incompatible substances, such as strong oxidizing agents.[9]

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering controls and PPE are the primary lines of defense for researchers.

e Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash facility and a safety shower.[8] Use adequate ventilation to keep airborne
concentrations low.[8]
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[8]

» Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[8] Wear
appropriate protective clothing to prevent skin exposure.[8]

» Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149.[8] A NIOSH/MSHA or European Standard EN 149 approved
respirator should be used if exposure limits are exceeded or if irritation or other symptoms
are experienced.[8]

Ecological Information

Data on the environmental impact of Hexadecylbenzene is limited. It is advised to prevent its
release into the environment. Discharge into drains or the environment must be avoided.[4]

Regulatory Status

Hexadecylbenzene is listed on the TSCA inventory.[8] It is not listed under SARA Section 302
or 313, nor is it classified as a hazardous substance under the Clean Water Act.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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